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Compound of Interest

Compound Name: Ethyl hydrogen suberate

Cat. No.: B081276 Get Quote

This guide provides a focused overview of the fundamental physicochemical properties of ethyl
hydrogen suberate, tailored for researchers, scientists, and professionals in drug

development.

Core Molecular Information
Ethyl hydrogen suberate, also known by its IUPAC name 8-ethoxy-8-oxooctanoic acid, is a

mono-ester derivative of suberic acid.[1][2] It serves as a valuable building block in organic

synthesis and for the development of novel pharmaceutical agents.

Physicochemical Data
The essential molecular data for ethyl hydrogen suberate is summarized in the table below.

This information is critical for stoichiometric calculations, analytical characterization, and

formulation development.
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Parameter Value Source

Molecular Formula C₁₀H₁₈O₄

PubChem[1], Santa Cruz

Biotechnology[3], Thermo

Fisher Scientific[2]

Molecular Weight 202.25 g/mol
PubChem[1], Santa Cruz

Biotechnology[3]

Monoisotopic Mass 202.12050905 Da PubChem[1][4]

CAS Number 14113-01-0

PubChem[1], Santa Cruz

Biotechnology[3], Thermo

Fisher Scientific[2]

IUPAC Name 8-ethoxy-8-oxooctanoic acid
PubChem[1], Thermo Fisher

Scientific[2]

Synonyms

Monoethyl suberate,

Octanedioic acid monoethyl

ester

PubChem[1], Santa Cruz

Biotechnology[3][5]

Experimental Protocols
The molecular weight and formula presented are computationally derived and represent

standard reference values.[1] For experimental verification, the following standard analytical

techniques would be employed:

Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern. High-

resolution mass spectrometry (HRMS) would be used to verify the elemental composition

and confirm the molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be used to

elucidate the chemical structure, confirming the arrangement of atoms and functional groups

consistent with the proposed formula.

Elemental Analysis: To determine the percentage composition of carbon, hydrogen, and

oxygen, providing empirical data to support the molecular formula.
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A detailed protocol for each of these well-established techniques is beyond the scope of this

document but can be found in standard analytical chemistry textbooks and publications.

Logical Relationship Diagram
The following diagram illustrates the direct relationship between the chemical's identity, its

elemental composition (formula), and its resulting molar mass (molecular weight).

Ethyl Hydrogen Suberate
(8-ethoxy-8-oxooctanoic acid)

Molecular Formula
C₁₀H₁₈O₄

is defined by

Molecular Weight
202.25 g/mol

results in

Click to download full resolution via product page

Relationship between chemical identity, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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